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Compound of Interest

Compound Name: 3-Methylcyclohexene

Cat. No.: B1581247

An In-depth Technical Guide to 3-
Methylcyclohexene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
3-methylcyclohexene, a cyclic olefin of interest in various research and development
applications.

1. Chemical Identification and Formula

3-Methylcyclohexene is a colorless liquid organic compound.[1] It is structurally characterized
by a cyclohexene ring with a methyl group substituent at the third carbon position.

Table 1: Chemical Identifiers for 3-Methylcyclohexene
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Identifier Value

CAS Number 591-48-0[2][3][4][5][6]

Molecular Formula C7HL2[1][2][3][4][5][7]

Molecular Weight 96.17 g/mol [2][3]

IUPAC Name 3-methylcyclohexene[2]

Synonyms 3-methyl-1-cyclohexene, cyclohexene, 3-

methyl[2][4]

2. Physicochemical Properties

A summary of the key physicochemical properties of 3-methylcyclohexene is presented
below, offering a valuable reference for experimental design and execution.

Table 2: Physicochemical Data for 3-Methylcyclohexene

Property Value
Appearance Colorless liquid[1]
Density 0.8000 g/mL[2]
Boiling Point 104°C[2][5]

Flash Point -3°C[2][5]
Refractive Index 1.4425 to 1.4445][2]

3. Experimental Considerations

Due to its high flammability, appropriate safety precautions must be taken when handling 3-
methylcyclohexene.[5] It is incompatible with strong oxidizing agents.[5]

4. Logical Relationship of Isomers

3-Methylcyclohexene is one of three structural isomers of methylcyclohexene, the others
being 1-methylcyclohexene and 4-methylcyclohexene.[1] All share the same molecular formula
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but differ in the position of the methyl group and/or the double bond within the cyclohexene
ring.

Isomers of Methylcyclohexene

Methylcyclohexene
(C7H12)

Isomer Isomer

1-Methylcyclohexene 3-Methylcyclohexene 4-Methylcyclohexene

Click to download full resolution via product page

Caption: Structural isomers of methylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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